molecular formula C12H19NO2 B8602467 2-(6-Hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile CAS No. 53082-24-9

2-(6-Hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile

Cat. No.: B8602467
CAS No.: 53082-24-9
M. Wt: 209.28 g/mol
InChI Key: GYMSYKZTGSJZGX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(6-Hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

53082-24-9

Molecular Formula

C12H19NO2

Molecular Weight

209.28 g/mol

IUPAC Name

2-(6-hydroxyhexyl)-3-oxocyclopentane-1-carbonitrile

InChI

InChI=1S/C12H19NO2/c13-9-10-6-7-12(15)11(10)5-3-1-2-4-8-14/h10-11,14H,1-8H2

InChI Key

GYMSYKZTGSJZGX-UHFFFAOYSA-N

Canonical SMILES

C1CC(=O)C(C1C#N)CCCCCCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-(6-hydroxyhexyl)-2-cyclopenten-1-one (10.5 g., 0.058 mole), acetone cyanohydrin (5.6 g., 0.065 mole), 6% aqueous sodium carbonate (5.2 ml.) and methanol (35 ml.) was stirred and heated under reflux for 4 hours. Methanol was removed in vacuo, water (70 ml.) was added and the mixture was extracted with diethyl ether and dried over magnesium sulphate. The solvent was removed by evaporation and the residue was distilled under reduced pressure to give 2-(6-hydroxyhexyl)-3-oxocyclopentanecarbonitrile (8.8 g., 73%), b.p. 135°-178°C./0.15 mm.Hg, nD25 1.4812.
Name
2-(6-hydroxyhexyl)-2-cyclopenten-1-one
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
5.6 g
Type
reactant
Reaction Step One
Quantity
5.2 mL
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One

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